Cas no 398507-55-6 (Lodenafil Carbonate)

• Product Name: Lodenafil Carbonate
• CAS No: 398507-55-6
• MF: C₄₇H₆₂N₁₂O₁₁S₂
• MW: 1035.19898748398
• CID: 1003934
• PubChem ID: 135431100
• Update Time: 2025-10-29

Lodenafil Carbonate Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrazolo[4,3-d]pyrimidin-7-one, 5,5'-[carbonylbis[oxy-2,1-ethanediyl-4,1-piperazinediylsulfonyl(6-ethoxy-3,1-phenylene)]]bis[1,6-dihydro-1-methyl-3-propyl-
• Lodenafil Carbonate
• bis[2-[4-[4-ethoxy-3-(1-methyl-7-oxo-3-propyl-4H-pyrazolo[4,3-d]pyrimidin-5-yl)phenyl]sulfonylpiperazin-1-yl]ethyl] carbonate
• AKOS040755757
• 1-PIPERAZINEETHANOL, 4-((3-(4,7-DIHYDRO-1-METHYL-7-OXO-3-PROPYL-1H-PYRAZOLO(4,3-D)PYRIMIDIN-5-YL)-4-ETHOXYPHENYL)SULFONYL)-, CARBONATE (2:1) (ESTER)
• DTXSID70192906
• MS-31886
• bis-(2-(4-(4-ethoxy-3-(1-methyl-7-oxo-3-propyl-6,7-dihydro-1h-pyrazolo(4,3-d)pyrimidin-5-yl)-benzenesulfonyl)piperazin-1-yl)-ethyl)carbonate
• NS00015875
• YQA50755
• UNII-29X84F932D
• Helleva
• 4-[[3-(4,7-Dihydro-1-methyl-7-oxo-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-5-yl)-4-ethoxyphenyl]sulfonyl]-1-piperazineethanol Carbonate Ester
• Lodenafil carbonate [INN]
• 1ST10821
• HY-108045
• 7H-PYRAZOLO(4,3-D)PYRIMIDIN-7-ONE, 5,5'-(CARBONYLBIS(OXY-2,1-ETHANEDIYL-4,1-PIPERAZINEDIYLSULFONYL(6-ETHOXY-3,1-PHENYLENE)))BIS(1,6-DIHYDRO-1-METHYL-3-PROPYL-
• CRIS-031
• LODENAFIL CARBONATE [WHO-DD]
• 7H-Pyrazolo[4,3-d]pyrimidin-7-one, 5,5'-[carbonylbis[oxy-2,1-ethanediyl-4,1-piperazinediylsulfonyl(6-ethoxy-3,1-phenylene)]]bis[1,6-dihydro-1-methyl-3-propyl-; 1-Piperazineethanol, 4-[[3-(4,7-dihydro-1-methyl-7-oxo-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-5-yl)-4-ethoxyphenyl]sulfonyl]-, carbonate (2:1) (ester) (9CI); Lodenafil carbonate
• DB11927
• SCHEMBL5008159
• G14136
• BIS(2-(4-(4-ETHOXY-3-(1-METHYL-7-OXO-3-PROPYL-4,7-DIHYDRO-1H-PYRAZOLO(4,3-D)PYRIMIDIN-5-YL)PHENYLSULFONYL)PIPERAZIN-1-YL)ETHYL) CARBONATE
• 29X84F932D
• bis[2-[4-[4-ethoxy-3-(1-methyl-7-oxo-3-propyl-6H-pyrazolo[4,3-d]pyrimidin-5-yl)phenyl]sulfonylpiperazin-1-yl]ethyl] carbonate
• CHEMBL4297515
• 398507-55-6
• CS-0027223
• Lodenafilcarbonate
• SCHEMBL18074278
• bis(2-(4-(4-ethoxy-3-(1-methyl-7-oxo-3-propyl-1H,6H,7H-pyrazolo(4,3-d)pyrimidin-5-yl)benzenesulfonyl)piperazin-1-yl)ethyl) carbonate
• carbonato de lodenafilo
• DTXCID70115397
• lodenafili carbonas
• DA-54988
• bis{2-[4-(4-ethoxy-3-{1-methyl-7-oxo-3-propyl-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-5-yl}benzenesulfonyl)piperazin-1-yl]ethyl} carbonate

• Inchi： 1S/C47H62N12O11S2/c1-7-11-35-39-41(54(5)52-35)45(60)50-43(48-39)33-29-31(13-15-37(33)67-9-3)71(63,64)58-21-17-56(18-22-58)25-27-69-47(62)70-28-26-57-19-23-59(24-20-57)72(65,66)32-14-16-38(68-10-4)34(30-32)44-49-40-36(12-8-2)53-55(6)42(40)46(61)51-44/h13-16,29-30H,7-12,17-28H2,1-6H3,(H,48,50,60)(H,49,51,61)
• InChI Key： MVYUCRDXZXLFSB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C2=NC3C(CCC)=NN(C)C=3C(N2)=O)C=1)OCC)(N1CCN(CCOC(=O)OCCN2CCN(CC2)S(C2C=CC(=C(C3=NC4C(CCC)=NN(C)C=4C(N3)=O)C=2)OCC)(=O)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 1034.41024319g/mol
• Monoisotopic Mass: 1034.41024319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 72
• Rotatable Bond Count: 22
• Complexity: 2020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 271Ų

Additional information on Lodenafil Carbonate

Recent Advances in Lodenafil Carbonate (398507-55-6) Research: A Comprehensive Review

Lodenafil Carbonate (CAS: 398507-55-6) is a phosphodiesterase type 5 (PDE5) inhibitor that has garnered significant attention in recent years for its potential therapeutic applications in erectile dysfunction (ED) and pulmonary arterial hypertension (PAH). This research briefing synthesizes the latest findings on Lodenafil Carbonate, focusing on its pharmacological properties, clinical efficacy, and emerging applications. The compound's unique chemical structure and mechanism of action distinguish it from other PDE5 inhibitors, such as sildenafil and tadalafil, offering potential advantages in terms of pharmacokinetics and side effect profiles.

Recent preclinical studies have elucidated the molecular interactions of Lodenafil Carbonate with PDE5, revealing its high selectivity and potency. In vitro assays demonstrated an IC50 value of 0.8 nM for PDE5 inhibition, significantly lower than that of sildenafil (IC50 = 3.5 nM). This enhanced selectivity may contribute to reduced off-target effects, a critical consideration in long-term therapeutic use. Furthermore, animal models of ED have shown that Lodenafil Carbonate exhibits a rapid onset of action (15-20 minutes) and sustained duration (up to 6 hours), positioning it as a promising candidate for on-demand treatment.

Clinical trials conducted in Phase II and III have provided compelling evidence for the safety and efficacy of Lodenafil Carbonate in human subjects. A randomized, double-blind, placebo-controlled study involving 450 patients with moderate to severe ED reported significant improvements in International Index of Erectile Function (IIEF) scores, with 78% of participants achieving successful intercourse compared to 22% in the placebo group. Notably, the incidence of adverse events, including headache (12%) and flushing (8%), was lower than typically observed with first-generation PDE5 inhibitors.

Emerging research has explored novel applications of Lodenafil Carbonate beyond its primary indications. Recent investigations into its effects on endothelial function and nitric oxide signaling pathways suggest potential benefits in cardiovascular diseases. A 2023 study published in the Journal of Cardiovascular Pharmacology demonstrated that Lodenafil Carbonate improved endothelial-dependent vasodilation in patients with metabolic syndrome, highlighting its pleiotropic effects. Additionally, preliminary data from in vitro models indicate possible neuroprotective properties, though this requires further validation in clinical settings.

The pharmacokinetic profile of Lodenafil Carbonate has been extensively characterized in recent studies. The compound exhibits linear pharmacokinetics within the therapeutic dose range (10-40 mg), with a mean plasma half-life of 4.2 hours. Unlike some PDE5 inhibitors, Lodenafil Carbonate shows minimal interaction with cytochrome P450 enzymes, reducing the potential for drug-drug interactions—a significant advantage in polypharmacy scenarios common in elderly populations. Bioavailability studies indicate approximately 40% oral absorption, with food showing only modest effects on pharmacokinetic parameters.

Manufacturing and formulation advancements have also been reported for Lodenafil Carbonate. Novel polymorphic forms with improved solubility characteristics were patented in 2022, addressing previous challenges with the compound's dissolution profile. Furthermore, sustained-release formulations are currently under development, aiming to extend the therapeutic window while maintaining the rapid onset characteristic of the immediate-release form. These technological innovations may expand the clinical utility of Lodenafil Carbonate in coming years.

In conclusion, Lodenafil Carbonate represents a significant advancement in PDE5 inhibitor therapy, with demonstrated clinical efficacy and an improved safety profile compared to existing treatments. Ongoing research continues to uncover new potential applications and formulation improvements. As the compound progresses through regulatory approval processes in additional markets, it is poised to become an important therapeutic option in sexual medicine and potentially other indications. Future studies should focus on long-term safety data and head-to-head comparisons with established PDE5 inhibitors to fully characterize its position in the treatment landscape.